(E)-3-((2-fluoro-5-nitrophenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(2-fluoro-5-nitroanilino)-2-(4-naphthalen-1-yl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C22H13FN4O2S/c23-19-9-8-16(27(28)29)10-20(19)25-12-15(11-24)22-26-21(13-30-22)18-7-3-5-14-4-1-2-6-17(14)18/h1-10,12-13,25H/b15-12+
• InChI Key: BIPDGMZAHFRLKX-NTCAYCPXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)C(=CNC4=C(C=CC(=C4)[N+](=O)[O-])F)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)/C(=C/NC4=C(C=CC(=C4)[N+](=O)[O-])F)/C#N
• Molecular Formula: C22H13FN4O2S
• Molecular Weight: 416.4 g/mol

Description

(E)-3-((2-fluoro-5-nitrophenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C22H13FN4O2S and its molecular weight is 416.43. The purity is usually 95%.
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Scientific Research Applications

Photophysical Characterization and Applications

Organotin Compounds Derived from Schiff Bases

Research has been conducted on organotin compounds derived from Schiff bases, which have shown potential applications in organic light-emitting diodes (OLEDs). These compounds, synthesized through multicomponent reactions, exhibit photophysical properties such as quantum yields and electroluminescence, making them candidates for use in OLED technology (García-López et al., 2014).

Molecular Docking and Biological Activity

Novel Heterocyclic Ligands and Their Complexes

Another study focused on the synthesis and characterization of novel heterocyclic ligands and their metal complexes. These compounds showed antibacterial activities and potential as drug targets, indicating their applications in medicinal chemistry and antibacterial drug development (Ekennia et al., 2018).

Chemosensors for Cations

Benzimidazoles and Quinolines as Chemosensors

Research on benzimidazoles and quinolines has demonstrated their ability to act as chemosensors for various cations. These compounds can selectively bind to specific cations, leading to changes in fluorescence intensity, which is useful for the detection of metal ions in various settings (Hranjec et al., 2012).

Cytotoxic Activities

Heteroarylacrylonitriles in Cancer Research

A study on acrylonitriles substituted with triazoles or benzimidazoles explored their in vitro cytotoxic potency against human cancer cell lines. This research underscores the potential of such compounds in the development of new cancer therapies (Sa̧czewski et al., 2004).

Fluorimetric Detection of Ions

Betti Base and Phthalonitrile Derivatives for Ion Detection

Compounds derived from Betti Base have been characterized for their selective and sensitive fluorescence detection capabilities towards specific metal ions. This indicates their application in the detection and quantification of metal ions in environmental and biological samples (Amitha et al., 2019).